Cas no 115627-41-3 (N-(3-Indolylformyl)-L-phenylalanine)

• Product Name: N-(3-Indolylformyl)-L-phenylalanine
• CAS No: 115627-41-3
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• MDL: MFCD08061355
• CID: 130840
• PubChem ID: 25418240
• Update Time: 2025-07-21

N-(3-Indolylformyl)-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,N-(1H-indol-3-ylcarbonyl)-
• N-(3-INDOLYLFORMYL)-L-PHENYLALANINE
• (2S)-2-(1H-indole-3-carbonylamino)-3-phenyl-propanoic acid
• N-(1H-Indol-3-ylcarbonyl)-L-phenylalanine
• 2-(1H-indole-3-carbonylamino)-3-phenyl-propanoic acid;N-(3-INDOLYLFORMYL)-L-PHENYLALANINE
• 115627-41-3
• AKOS025312467
• CS-0172716
• L-Phenylalanine, N-(1H-indol-3-ylcarbonyl)-
• MFCD08061355
• (1H-Indole-3-carbonyl)-L-phenylalanine
• (2S)-2-(1H-indole-3-carbonylamino)-3-phenylpropanoic acid
• A803460
• (s)-2-[(1h-indole-3-carbonyl)-amino]-3-phenyl-propionic acid
• AS-37436
• (S)-2-(1H-Indole-3-carboxamido)-3-phenylpropanoic acid
• (2S)-2-[(1H-indol-3-yl)formamido]-3-phenylpropanoic acid
• (2S)-2-(1H-INDOL-3-YLFORMAMIDO)-3-PHENYLPROPANOIC ACID
• N-(3-Indolylformyl)-L-phenylalanine

• MDL： MFCD08061355
• Inchi： 1S/C18H16N2O3/c21-17(14-11-19-15-9-5-4-8-13(14)15)20-16(18(22)23)10-12-6-2-1-3-7-12/h1-9,11,16,19H,10H2,(H,20,21)(H,22,23)/t16-/m0/s1
• InChI Key： XMJAVOYAYRHTGQ-INIZCTEOSA-N
• SMILES： O=C(C1=CNC2C=CC=CC1=2)N[C@H](C(=O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 308.11600
• Monoisotopic Mass: 308.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• PSA: 82.19000
• LogP: 2.98450

N-(3-Indolylformyl)-L-phenylalanine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3-Indolylformyl)-L-phenylalanine

Introduction to N-(3-Indolylformyl)-L-phenylalanine (CAS No. 115627-41-3)

N-(3-Indolylformyl)-L-phenylalanine, identified by its CAS number 115627-41-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various biochemical applications.

The molecular structure of N-(3-Indolylformyl)-L-phenylalanine consists of an indole ring fused with a formyl group, attached to an L-phenylalanine moiety. This distinctive arrangement imparts distinct reactivity and binding capabilities, which have been explored in numerous scientific studies. The indole moiety, known for its presence in many bioactive natural products, plays a crucial role in modulating biological pathways, while the formyl group serves as a versatile handle for further chemical modifications.

In recent years, N-(3-Indolylformyl)-L-phenylalanine has been studied for its potential applications in drug discovery and development. Its unique structural features make it an excellent scaffold for designing molecules that can interact with specific biological targets. For instance, the indole ring has been shown to interact with various enzymes and receptors, suggesting its utility in developing therapeutic agents. Additionally, the formyl group can be readily converted into other functional groups, such as amides or esters, enabling the synthesis of a diverse array of derivatives.

One of the most compelling aspects of N-(3-Indolylformyl)-L-phenylalanine is its role in modulating immune responses. Recent studies have demonstrated that indole derivatives can influence immune cell function by interacting with receptors such as TLRs (Toll-like receptors) and cytokine receptors. The formyl group on this compound allows for further derivatization, enabling researchers to fine-tune its immunomodulatory properties. This has opened up new avenues for developing treatments for inflammatory diseases and autoimmune disorders.

The compound has also been explored in the context of cancer research. The indole moiety is known to exhibit anti-cancer properties by inhibiting the growth of tumor cells and inducing apoptosis. Furthermore, the formyl group can be used to link this compound to other bioactive molecules, creating hybrid entities with enhanced therapeutic potential. Such hybrid molecules have shown promise in preclinical studies as inhibitors of key cancer pathways, including those involved in cell proliferation and survival.

In addition to its biological applications, N-(3-Indolylformyl)-L-phenylalanine has found utility in material science and nanotechnology. Its ability to self-assemble into ordered structures makes it a candidate for designing supramolecular materials with specific functionalities. These materials can be used in various applications, including drug delivery systems and sensors. The formyl group on the molecule allows for covalent attachment to other components, facilitating the construction of complex nanostructures.

The synthesis of N-(3-Indolylformyl)-L-phenylalanine involves multi-step organic reactions that require precise control over reaction conditions. The indole ring is typically introduced through condensation reactions with appropriate precursors, followed by functionalization at the formyl group. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These methods ensure that the final product meets the stringent requirements for biochemical applications.

The analytical characterization of N-(3-Indolylformyl)-L-phenylalanine is critical to ensure its quality and consistency. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm its structure and purity. These analytical methods provide detailed information about the molecular composition and integrity of the compound, which is essential for its intended applications.

The future prospects of N-(3-Indolylformyl)-L-phenylalanine are promising, with ongoing research exploring its potential in various fields. As our understanding of biological systems continues to grow, new applications for this compound are likely to emerge. Its unique structural features make it a versatile tool for researchers seeking to develop innovative solutions in drug discovery, material science, and beyond.